Cas no 51948-04-0 (N-(3-formyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)benzamide)

• Product name: N-(3-formyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)benzamide
• CAS No: 51948-04-0
• MF: C₁₆H₁₅NO₂S
• MW: 285.361
• CID: 3057213
• PubChem ID: 833794

N-(3-formyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-(3-formyl-4,5,6,7-tetrahydro-1-benzothien-2-yl)benzamide
• N-(3-formyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)benzamide
• BBL000725
• starbld0011982
• UPCMLD0ENAT0513-6586:001
• 5-benzoylamino-2,3-tetramethylenethiophene-4-carbaldehyde
• SR-01000368791
• Z56883169
• VS-00689
• N-(3-Formyl-4,5,6,7-tetrahydrobenzo[b]thiophen-2-yl)benzamide
• N~1~-(3-FORMYL-4,5,6,7-TETRAHYDRO-1-BENZOTHIOPHEN-2-YL)BENZAMIDE
• Oprea1_862159
• AKOS000266906
• STK279937
• EN300-18220146
• 51948-04-0
• SR-01000368791-1
• CS-0331898
• Oprea1_061276

• Inchi： InChI=1S/C16H15NO2S/c18-10-13-12-8-4-5-9-14(12)20-16(13)17-15(19)11-6-2-1-3-7-11/h1-3,6-7,10H,4-5,8-9H2,(H,17,19)
• InChI Key： FTKFWBRBQCQSHY-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 285.08234989Da
• Monoisotopic Mass: 285.08234989Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 74.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides